Cas no 20479-58-7 (D-Glucitol,6-(dihydrogen phosphate))

• Product Name: D-Glucitol,6-(dihydrogen phosphate)
• CAS No: 20479-58-7
• Molecular Formula: C₆H₁₅O₉P
• Molecular Weight: 262.1517
• CID: 266241
• PubChem ID: 152306

D-Glucitol,6-(dihydrogen phosphate) Properties

Names and Identifiers

• D-Glucitol,6-(dihydrogen phosphate)
• 1-O-PHOSPHONO-D-GLUCITOL; D-GLUCITOL-6-PHOSPHATE
• Sorbitol-6-phosphate
• GACTWZZMVMUKNG-SLPGGIOYSA-N
• SCHEMBL17285
• DTXSID101315184
• 496BF597-EBDF-426A-9B3A-9384F6C45B5A
• DB02548
• Sorbitol 6-phosphate
• 20479-58-7
• Q27102187
• D-sorbitol 6-phosphate
• 6-O-phosphono-D-glucitol
• D-SORBITOL-6-PHOSPHATE
• [(2R,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexyl] dihydrogen phosphate
• NS00069023
• S6P
• D-Glucitol, 6-(dihydrogen phosphate)
• D-glucitol 6-(dihydrogen phosphate)
• D-glucitol 6-phosphate
• C01096
• CHEBI:17044

• InChIKey： GACTWZZMVMUKNG-SLPGGIOYSA-N
• Inchi： InChI=1S/C6H15O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h3-11H,1-2H2,(H2,12,13,14)/t3-,4+,5+,6+/m0/s1
• SMILES： OC[C@@H]([C@H]([C@@H]([C@@H](COP(=O)(O)O)O)O)O)O

Computed Properties

• Exact Mass: 262.045
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 262.045
• Heavy Atom Count: 16
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.7
• Topological Polar Surface Area: 168Ų

Experimental Properties

• LogP: -3.46840
• PSA: 177.72000
• Boiling Point: 701.4°Cat760mmHg
• Flash Point: 378°C
• Density: 1.844

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharide phosphates